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Compound of Interest

Compound Name: Miraluma

Cat. No.: B1197983

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling of
Miraluma® (Technetium Tc 99m Sestamibi), a key radiopharmaceutical agent. Adherence to
these procedures is essential for ensuring personnel safety and regulatory compliance in a
laboratory setting.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against radiation exposure and
contamination. All personnel handling Miraluma® must be equipped with the following:

Gloves: Waterproof and disposable gloves are mandatory to prevent skin contamination.[1]
[2] Always wash hands thoroughly after removing gloves.[2][3]

» Lab Coat: A disposable lab coat should be worn to protect personal clothing.[2]

o Eye Protection: Safety glasses or goggles are required to shield the eyes from potential
splashes.[2]

o Radiation Shielding:

o Lead Apron: A standard lead equivalent apron (0.35 mm Pb) can reduce the Tc-99m dose
rate by approximately 50%.
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o Syringe Shields: Use tungsten syringe shields when handling and administering
Miraluma®.

o Shielded Containers: Store and transport Miraluma® in shielded containers.

Operational Plan for Safe Handling

A systematic approach to handling Miraluma® is crucial to minimize exposure and maintain a
safe working environment.

2.1. Designated Area

All handling of Miraluma® must occur in a designated and clearly labeled radioactive materials
area.[2][3] Eating, drinking, and smoking are strictly prohibited in this area.[2][4]

2.2. Aseptic Preparation

The preparation of Technetium Tc 99m Sestamibi from the kit must follow strict aseptic
procedures to ensure sterility.[1][5]

2.3. Minimizing Radiation Exposure (ALARA Principle)

The As Low As Reasonably Achievable (ALARA) principle should guide all handling
procedures. This can be achieved through:

o Time: Minimize the time spent in close proximity to the radioactive source.

o Distance: Maximize the distance from the radioactive source. The intensity of radiation
decreases with the square of the distance.

» Shielding: Use appropriate shielding, such as lead bricks and vial shields, to reduce radiation
levels.[2] A 0.25 cm thickness of lead will attenuate the radiation emitted by Tc-99m by a
factor of 1,000.[5]

2.4. Handling Tools

Use tongs or forceps for handling vials and other radioactive materials to increase distance and
avoid direct hand contact.[2]
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2.5. Spill Management

In the event of a spill, immediately secure the area, warn others, and follow your institution's
established emergency procedures for radioactive spills. Notify the Radiation Safety Officer.

Disposal Plan for Radioactive Waste

Proper disposal of radioactive waste is critical for environmental safety and regulatory
compliance.

3.1. Waste Segregation

Radioactive waste must be segregated from non-radioactive waste.[6] Furthermore, different
types of radioactive waste should be collected in separate, clearly labeled containers:

e Dry Solids: Gloves, absorbent paper, and other contaminated solid materials.
e Sharps: Needles and syringes.

e Liquids: Aqueous and organic liquid waste.

3.2. Decay-in-Storage

Technetium-99m has a short physical half-life of 6.02 hours.[5] Therefore, a decay-in-storage
policy is the primary method of disposal for Tc-99m waste. Waste should be stored in a secure,
shielded location until the radioactivity has decayed to background levels. After a decay period
of approximately 10 half-lives (about 60 hours), the waste can be surveyed. If the radiation
level is indistinguishable from background, the waste can be disposed of as regular waste, with
all radioactive labels removed or defaced.[6]

3.3. Container Labeling
All radioactive waste containers must be clearly labeled with:[7]
e The radiation symbol.

e The isotope (Technetium-99m).
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e The date of collection.

e The activity level.

Quantitative Data Summary

Parameter Value Reference
Physical Half-Life of Tc-99m 6.02 hours [5]
Gamma Ray Energy of Tc-99m  0.140 MeV [3]
Specific Gamma Ray Constant 5.4 microcoulombs/Kg-MBg-hr 5]
for Tc-99m (0.78R/mCi-hr) at 1 cm
Lead Shielding (Half Value
0.017 cm [5]
Layer)
Lead Shielding for 1,000x
0.25cm [5]

Attenuation

Product Use Time After o
Within 6 hours [1][5]

Preparation

Experimental Protocols and Visualizations

5.1. Workflow for Donning and Doffing Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/miraluma.pdf
https://www.gehealthcare.com/-/media/8a21a6c6df9b431a9d79805358313370.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/miraluma.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/miraluma.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/miraluma.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2019/019785s022lbl.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/miraluma.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Doffing PPE
Remove Gloves - Remove Lead Apron P Remove Lab Coat P»-| Remove Eye Protection - Perform Hand Hygiene
Donning PPE
Perform Hand Hygiene #-| Don Lab Coat #-| Don Eye Protection P Don Lead Apron - Don Gloves
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Handling Protocol

Prepare in Designated Area

;

Use Shielding and Remote Tools
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Segregate Radioactive Waste

;

Store for Decay (Decay-in-Storage)

;

Survey Waste for Radioactivity

;

Dispose as Normal Waste (if at background)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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